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Compound of Interest

Compound Name: SB-436811

Cat. No.: B15572485 Get Quote

Disclaimer: The following information is intended as a procedural guide for the proper disposal

of SB-431542. It is essential to consult your institution's Environmental Health and Safety

(EHS) department for specific guidelines and regulations in your area. This document is for

informational purposes only and does not supersede local, state, or federal regulations.

SB-431542 is a potent and selective inhibitor of TGF-β type I receptor kinases, ALK4, ALK5,

and ALK7.[1] As with many small molecule inhibitors used in research, it should be handled

and disposed of with care, assuming it to be hazardous waste in the absence of

comprehensive data to the contrary.[2][3]

Hazard Identification and Safety Precautions
While some safety data sheets (SDS) for SB-431542 do not classify it as hazardous under

normal handling conditions, others may indicate potential for skin and eye irritation.[4] It is

crucial to always wear appropriate personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat, when handling this compound.[4] All handling of the solid

compound and concentrated solutions should be performed in a chemical fume hood.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for SB-431542, compiled from various

supplier information sheets.
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Property Value Source

Molecular Weight 384.39 g/mol Tocris

IC50 for ALK5 94 nM STEMCELL Technologies[1]

IC50 for ALK4 140 nM STEMCELL Technologies[1]

Solubility in DMSO ~20 mg/mL Cayman Chemical[3]

Solubility in Ethanol ~2 mg/mL Cayman Chemical[3]

Experimental Protocols: Disposal Procedures
The proper disposal of SB-431542 involves a multi-step process to ensure the safety of

laboratory personnel and the environment.

Step 1: Waste Identification and Segregation
All materials that have come into contact with SB-431542 must be considered chemical waste.

This includes:

Solid Waste:

Unused or expired solid SB-431542 powder.

Contaminated consumables such as weighing paper, pipette tips, and microfuge tubes.

Contaminated PPE (gloves, disposable lab coats).

Liquid Waste:

Stock solutions of SB-431542 (typically in DMSO).

Working solutions and cell culture media containing SB-431542.

Rinsate from cleaning contaminated glassware.

Segregate SB-431542 waste from other waste streams to prevent accidental reactions.
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Step 2: Waste Collection and Containment
Solid Waste: Collect in a designated, leak-proof, and clearly labeled hazardous waste

container.

Liquid Waste: Collect in a designated, leak-proof, and clearly labeled hazardous waste

container. Ensure the container material is compatible with the solvent used (e.g., a high-

density polyethylene container for DMSO solutions).

Step 3: Labeling of Waste Containers
All waste containers must be accurately and clearly labeled. The label should include:

The words "Hazardous Waste".

The full chemical name: "SB-431542".

The solvent used for liquid waste (e.g., "in Dimethyl Sulfoxide").

An approximate concentration or quantity of the active compound.

The date the waste was first added to the container.

The primary hazard associated with the waste (e.g., "Chemical Waste," "Potentially Toxic").

Step 4: Storage of Waste
Store sealed hazardous waste containers in a designated and secure area within the

laboratory, away from general work areas. Liquid waste containers should be placed in

secondary containment to prevent spills.

Step 5: Waste Disposal Request
Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[2] Follow all institutional procedures for waste manifest and

pickup. Do not dispose of SB-431542 waste down the drain or in the regular trash.[4]

Visualizing the Disposal Workflow
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The following diagrams illustrate the key decision-making processes and workflows for the

proper disposal of SB-431542.
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Caption: Workflow for the disposal of SB-431542 waste.
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Caption: Decontamination decision tree for items exposed to SB-431542.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15572485?utm_src=pdf-body-img
https://www.benchchem.com/product/b15572485?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. stemcell.com [stemcell.com]

2. benchchem.com [benchchem.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. documents.tocris.com [documents.tocris.com]

To cite this document: BenchChem. [Proper Disposal Procedures for SB-431542 (formerly
SB-436811)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572485#sb-436811-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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